molecular formula C18H25NO3 B165809 2-Pyrrolidinone, 1-benzoyl-5-(heptyloxy)-, (+-)- CAS No. 136410-24-7

2-Pyrrolidinone, 1-benzoyl-5-(heptyloxy)-, (+-)-

Cat. No.: B165809
CAS No.: 136410-24-7
M. Wt: 303.4 g/mol
InChI Key: GLWPMHBOGXUFSF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Pyrrolidinone, 1-benzoyl-5-(heptyloxy)-, (+-)-, also known as 2-Pyrrolidinone, 1-benzoyl-5-(heptyloxy)-, (+-)-, is a useful research compound. Its molecular formula is C18H25NO3 and its molecular weight is 303.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Pyrrolidinone, 1-benzoyl-5-(heptyloxy)-, (+-)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Pyrrolidinone, 1-benzoyl-5-(heptyloxy)-, (+-)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

136410-24-7

Molecular Formula

C18H25NO3

Molecular Weight

303.4 g/mol

IUPAC Name

1-benzoyl-5-heptoxypyrrolidin-2-one

InChI

InChI=1S/C18H25NO3/c1-2-3-4-5-9-14-22-17-13-12-16(20)19(17)18(21)15-10-7-6-8-11-15/h6-8,10-11,17H,2-5,9,12-14H2,1H3

InChI Key

GLWPMHBOGXUFSF-UHFFFAOYSA-N

SMILES

CCCCCCCOC1CCC(=O)N1C(=O)C2=CC=CC=C2

Canonical SMILES

CCCCCCCOC1CCC(=O)N1C(=O)C2=CC=CC=C2

Synonyms

(+-)-1-Benzoyl-5-(heptyloxy)-2-pyrrolidinone

Origin of Product

United States

Synthesis routes and methods

Procedure details

16.5 cm3 of a 15% solution butyllithium in hexane is added at -60° C. to 4.98 g of 5-n-heptyloxy pyrrolidin-2-one in solution in 100 cm3 of tetrahydrofuran. After 20 minutes of agitation at -60° C., 3.5 g of benzoyl chloride in 25 cm3 of tetra-hydrofuran is added at this temperature. Agitation is carried out for 4 hours, allowing the mixture to return to ambient temperature. After concentration at 40° C., the residue is taken up in water, extracted with ether and concentrated to dryness. The residue is chromatographed on silica (eluent: toluene-ethyl acetate 8-2) and 1.2 g of the product sought is obtained.
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